Cas no 2228258-76-0 (3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid)
3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid is a specialized heterocyclic compound featuring a cyclohexyl-substituted oxazole core with a carboxylic acid functional group. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The ethylcyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The oxazole ring contributes to stability and rigidity, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in medicinal chemistry for scaffold modification and structure-activity relationship studies. Its well-defined stereochemistry and purity make it suitable for precision applications in research and industrial settings.
2228258-76-0 structure
Product Name:3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
CAS No:2228258-76-0
MF:C12H17NO3
MW:223.268283605576
CID:5772362
PubChem ID:165881539
Update Time:2025-06-07
3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
- 2228258-76-0
- EN300-1808333
- 3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid
-
- Inchi： 1S/C12H17NO3/c1-2-8-3-5-9(6-4-8)10-7-11(12(14)15)16-13-10/h7-9H,2-6H2,1H3,(H,14,15)
- InChI Key： GUQNMCMPYAKHGX-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C2CCC(CC)CC2)=N1
Computed Properties
- Exact Mass: 223.12084340g/mol
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.3Ų
3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1808333-0.05g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1808333-0.1g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1808333-0.25g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1808333-0.5g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1808333-1.0g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 1g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1808333-2.5g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1808333-5.0g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1808333-10.0g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 10g |
$4360.0 | 2023-05-26 | ||
| Enamine | EN300-1808333-1g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1808333-5g |
3-(4-ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid |
2228258-76-0 | 5g |
$2443.0 | 2023-09-19 |
3-(4-Ethylcyclohexyl)-1,2-oxazole-5-carboxylic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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